2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)-N,N-dimethylacetamide

• IUPAC Name: 2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)-N,N-dimethylacetamide
• InChI: InChI=1S/C14H16ClNO2/c1-8-5-11-13(9(2)14(8)15)10(7-18-11)6-12(17)16(3)4/h5,7H,6H2,1-4H3
• InChI Key: UXTQZMNLTYYSOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=C1Cl)C)C(=CO2)CC(=O)N(C)C
• Molecular Formula: C14H16ClNO2
• Molecular Weight: 265.73 g/mol

Description

2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)-N,N-dimethylacetamide, also known as DMF-DMA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)-N,N-dimethylacetamide exerts its pharmacological effects through the inhibition of the nuclear factor-kappa B (NF-κB) pathway, which plays a crucial role in inflammation and immune response. By inhibiting this pathway, 2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)-N,N-dimethylacetamide reduces the production of pro-inflammatory cytokines and other mediators of inflammation, leading to its anti-inflammatory and analgesic effects. Additionally, 2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)-N,N-dimethylacetamide has been found to have antioxidant properties, which may contribute to its potential therapeutic effects in neurodegenerative diseases.
Biochemical and Physiological Effects:
2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)-N,N-dimethylacetamide has been shown to have a range of biochemical and physiological effects. In addition to its anti-inflammatory and analgesic properties, 2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)-N,N-dimethylacetamide has been found to reduce oxidative stress and improve mitochondrial function in cells. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases, potentially through its ability to inhibit the NF-κB pathway.

Advantages and Limitations for Lab Experiments

2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)-N,N-dimethylacetamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and has been found to have low toxicity in animal studies. However, 2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)-N,N-dimethylacetamide has some limitations as well. It is relatively unstable and can undergo hydrolysis in the presence of water, which may limit its use in certain experimental conditions. Additionally, 2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)-N,N-dimethylacetamide has not been extensively studied in humans, which may limit its potential as a therapeutic agent.

Future Directions

There are several potential future directions for research on 2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)-N,N-dimethylacetamide. One area of interest is the development of more stable analogs of 2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)-N,N-dimethylacetamide that retain its pharmacological properties but are less prone to hydrolysis. Additionally, further studies are needed to fully elucidate the mechanisms of action of 2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)-N,N-dimethylacetamide and its potential therapeutic effects in neurodegenerative diseases and cancer. Finally, more research is needed to determine the safety and efficacy of 2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)-N,N-dimethylacetamide in human subjects.

Scientific Research Applications

2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)-N,N-dimethylacetamide has been found to have potential applications in various fields of scientific research. It has been studied for its anti-inflammatory and analgesic properties, as well as its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. 2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)-N,N-dimethylacetamide has also been studied for its potential use as a photosensitizer in photodynamic therapy for cancer treatment.